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Compound of Interest

Compound Name: tert-Butyl isothiocyanate

Cat. No.: B1199975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
tert-Butyl isothiocyanate (t-BITC), a volatile organosulfur compound, is a valuable reagent

and building block in organic synthesis and drug discovery. Its unique steric and electronic

properties make it a versatile tool for the synthesis of a wide range of biologically active

molecules, including potential anticancer agents. This in-depth technical guide provides a

comprehensive overview of the commercial availability and purity of t-BITC, alongside detailed

experimental protocols for its synthesis, purification, and analysis. Furthermore, it delves into its

role in inducing apoptosis in cancer cells, illustrated through a detailed signaling pathway

diagram.

Commercial Availability and Purity
tert-Butyl isothiocyanate is readily available from a variety of chemical suppliers. The purity

of commercially available t-BITC is typically high, often exceeding 98%, making it suitable for

most research and development applications. Below is a summary of offerings from prominent

suppliers.
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Supplier Product Number(s) Purity
Available
Quantities

Sigma-Aldrich 251852 99%[1][2] 5 g, 25 g[1]

Fisher Scientific
AC160971000

(example)

Typically ≥98% for

isothiocyanates[3]
Various

Santa Cruz

Biotechnology
sc-239563 Research Grade Inquire

Oakwood Chemical 008754 98%+ 5g, 25g, 100g

TCI America B0989 >98.0% (GC) 25g, 100g, 500g

Pharmaffiliates PA PHY 003808 Research Grade[4] Inquire

Note: Pricing and availability are subject to change. Please consult the supplier's website for

the most current information.

Physicochemical Properties
Property Value

CAS Number 590-42-1[2]

Molecular Formula C₅H₉NS[5]

Molecular Weight 115.20 g/mol [2][5]

Appearance Colorless to light yellow liquid[6]

Boiling Point 30-32 °C at 10 mmHg[2]

Melting Point 10.5-11.5 °C[2]

Density 0.908 g/mL at 25 °C[2]

Refractive Index n20/D 1.48[2]
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Several methods for the synthesis of tert-butyl isothiocyanate have been reported. Below are

two common protocols.

Protocol 1: From tert-Butylamine using Di-tert-butyl Dicarbonate[7]

This method provides a clean synthesis with volatile byproducts, simplifying purification.

Materials:

tert-Butylamine

Carbon disulfide (CS₂)

Triethylamine (Et₃N)

Di-tert-butyl dicarbonate (Boc₂O)

4-Dimethylaminopyridine (DMAP) or 1,4-Diazabicyclo[2.2.2]octane (DABCO) (catalyst)

Ethanol (absolute)

Ice bath

Procedure:

In a round-bottom flask, dissolve tert-butylamine (1.0 eq) in absolute ethanol.

To the stirred solution, add triethylamine (1.0 eq) followed by the dropwise addition of carbon

disulfide (1.2 eq).

Stir the reaction mixture at room temperature for 30 minutes. A precipitate of the

dithiocarbamate salt may form.

Cool the reaction mixture in an ice bath.

Add a catalytic amount of DMAP or DABCO (1-3 mol%).

Slowly add di-tert-butyl dicarbonate (1.1 eq) to the cooled mixture. Gas evolution (CO₂ and

COS) will be observed.
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Allow the reaction to warm to room temperature and stir for 1-2 hours, or until the reaction is

complete (monitored by TLC or GC-MS).

The work-up is straightforward due to the volatile byproducts. Remove the solvent and other

volatile materials under reduced pressure to obtain the crude tert-butyl isothiocyanate.

Further purification can be achieved by vacuum distillation.

Protocol 2: From Ammonium Thiocyanate and tert-Butyl Alcohol[8]

This method is a one-pot synthesis that can produce high-purity tert-butyl isothiocyanate.

Materials:

Ammonium thiocyanate

tert-Butyl alcohol (85%)

Hydrochloric acid (30%)

Dry hydrogen chloride gas (catalyst)[8]

Nitrogen gas

Procedure:

In a reaction vessel, dissolve 76.1 g of ammonium thiocyanate in 200 g of water with stirring.

Add 87 g of 85% tert-butyl alcohol to the solution.

Heat the mixture to 45 °C.

Over a period of 30 minutes, add 220 g of 30% hydrochloric acid while maintaining the

temperature.

Keep the mixture under reflux for 2 hours.

Stop stirring and allow the layers to separate. Remove the lower aqueous layer.
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Transfer the upper organic layer, containing a mixture of tert-butyl thiocyanate and tert-butyl
isothiocyanate, to a dry container.

Heat the organic layer to 50-60 °C under vacuum.

Introduce dry hydrogen chloride gas as a catalyst until the pressure returns to normal.

Maintain the reaction for 30 minutes.

Purge the system with nitrogen gas to remove excess HCl. The resulting product is tert-
butyl isothiocyanate with a purity of up to 98.7%.[8]

Purification by Vacuum Distillation
Crude tert-butyl isothiocyanate can be purified by vacuum distillation to achieve higher purity.

Apparatus:

Round-bottom flask

Short path distillation head with a condenser and collection flask

Vacuum pump

Heating mantle with a stirrer

Thermometer

Procedure:

Place the crude tert-butyl isothiocyanate in the round-bottom flask with a magnetic stir bar.

Assemble the distillation apparatus and ensure all joints are properly sealed.

Begin stirring and apply vacuum.

Gently heat the flask. Collect the fraction that distills at 30-32 °C at a pressure of 10 mmHg.

[2]
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Store the purified product under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C to

prevent degradation.

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for assessing the purity of tert-butyl isothiocyanate and

identifying any impurities.

Instrumentation and Conditions (Example):

Gas Chromatograph: Agilent 7890A or equivalent

Mass Spectrometer: Agilent 5975C or equivalent

Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Injector Temperature: 250 °C

Oven Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: 10 °C/min to 250 °C

Hold at 250 °C for 5 minutes

Carrier Gas: Helium at a constant flow of 1 mL/min

MS Ion Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

Scan Range: m/z 35-350

Sample Preparation:
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Prepare a dilute solution of the tert-butyl isothiocyanate sample (e.g., 1 mg/mL) in a

suitable solvent such as dichloromethane or hexane.

Inject 1 µL of the solution into the GC-MS.

Data Analysis:

The retention time of tert-butyl isothiocyanate should be consistent with a standard.

The mass spectrum should show the characteristic molecular ion peak (m/z 115) and

fragmentation pattern.

Purity is determined by the peak area percentage of the main component relative to the total

peak area of all components in the chromatogram.

Role in Cancer Research: Induction of Apoptosis
tert-Butyl isothiocyanate, like other isothiocyanates, has been investigated for its potential

anticancer properties. One of the key mechanisms of action is the induction of apoptosis

(programmed cell death) in cancer cells. This process is often mediated through the generation

of reactive oxygen species (ROS) and the subsequent activation of stress-related signaling

pathways, such as the mitogen-activated protein kinase (MAPK) pathway.

The following diagram illustrates a simplified signaling pathway for isothiocyanate-induced

apoptosis.
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Figure 1: Simplified signaling pathway of tert-Butyl Isothiocyanate (t-BITC) induced

apoptosis.

This pathway highlights how t-BITC can lead to an increase in intracellular reactive oxygen

species (ROS), which in turn activates the MAPK signaling cascade. This activation can lead to

the modulation of Bcl-2 family proteins, causing mitochondrial dysfunction and the subsequent

activation of caspases, ultimately culminating in apoptotic cell death.[9][10]

Conclusion
tert-Butyl isothiocyanate is a commercially accessible and high-purity reagent with significant

applications in synthetic chemistry and drug discovery. The experimental protocols provided in

this guide offer a starting point for its synthesis, purification, and analysis. Its role in inducing

apoptosis underscores its potential as a lead compound in the development of novel anticancer

therapeutics. Researchers and drug development professionals can leverage the information

presented here to effectively utilize tert-butyl isothiocyanate in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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